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Compound of Interest

Compound Name:
Methyl 3-

oxocyclohexanecarboxylate

Cat. No.: B080407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for methyl 3-
oxocyclohexanecarboxylate (CAS No. 13148-83-9), a versatile intermediate in organic

synthesis. The information is compiled from various safety data sheets and chemical databases

to ensure a thorough understanding of its properties and associated hazards. This document is

intended to equip laboratory personnel with the knowledge required for safe handling, storage,

and emergency response.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. Methyl 3-oxocyclohexanecarboxylate is a colorless to light yellow liquid.[1]

Key quantitative data are summarized in the table below.
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Property Value

Molecular Formula C₈H₁₂O₃

Molecular Weight 156.18 g/mol [2]

Boiling Point 121-123 °C at 16 Torr[1]

Density 1.111 ± 0.06 g/cm³ (Predicted)[1]

Flash Point Not available

Storage Temperature Room Temperature[1]

Hazard Identification and Classification
Methyl 3-oxocyclohexanecarboxylate is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with irritation and acute toxicity.

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Irritation (Category 2), H315: Causes skin irritation.[2]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:

May cause respiratory irritation.[2]

Signal Word: Warning

Hazard Pictogram:

alt text

Toxicological and Ecological Information
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Detailed quantitative toxicological and ecological data for methyl 3-
oxocyclohexanecarboxylate are not readily available in the reviewed literature.

Parameter Value

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Aquatic Toxicity Data not available

Biodegradability Data not available

Due to the lack of specific data, it is prudent to handle this compound with the assumption that

it may have adverse effects on aquatic life and may not be readily biodegradable. Avoid release

to the environment.[3][4]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure a safe

laboratory environment.

Experimental Protocol for Safe Handling:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of vapors.[3][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3][4]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber).[3][4]

Skin and Body Protection: Wear a laboratory coat and closed-toe shoes.[3][4]

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.[3][4]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4][5]
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Safe Handling Workflow for Methyl 3-Oxocyclohexanecarboxylate.

Emergency Procedures
In the event of an emergency, a clear and practiced response plan is essential.

Experimental Protocol for Spill Response:

Evacuation and Notification: Immediately evacuate the spill area and alert nearby personnel.

Control Ignition Sources: If the material is flammable, eliminate all sources of ignition.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).[4][5]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[4][5]
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Decontamination: Clean the spill area thoroughly with soap and water.

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE.
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Logical Flow for Chemical Spill Response.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Fire-Fighting Measures
While a specific flash point is not available, methyl 3-oxocyclohexanecarboxylate should be

treated as a combustible liquid.

Parameter Information

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[5]

Specific Hazards
Thermal decomposition can produce carbon

monoxide and carbon dioxide.[4]

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[4]

Disposal Considerations
Dispose of methyl 3-oxocyclohexanecarboxylate and any contaminated materials in

accordance with local, state, and federal regulations. Do not allow the chemical to enter drains

or waterways.[3] Waste should be handled by a licensed professional waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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